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Compound of Interest

Compound Name: 3,5-Dimethoxyaniline

Cat. No.: B133145

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity 3,5-Dimethoxyaniline (CAS
No. 10272-07-8), a critical intermediate in the pharmaceutical and fine chemical industries. This
document details commercial suppliers, key chemical properties, relevant experimental
protocols for its application, and its role in specific biological signaling pathways.

Commercial Suppliers and Product Specifications

High-purity 3,5-Dimethoxyaniline is available from a range of commercial suppliers, each
offering various grades suitable for laboratory research and bulk manufacturing. The selection
of a supplier should be guided by the specific purity requirements, intended application, and
available documentation such as Certificates of Analysis (CoA) and Safety Data Sheets (SDS).

[1][2]

Table 1: Comparison of Commercial Suppliers and Product Specifications
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Purity . .
. Product - Analytical Physical
Supplier Specification(s
Number(s) ) Method Appearance
Sigma-Aldrich D130001 98% Not Specified Solid
White to grey or
Thermo Scientific pale brown
_ A15073 >97.5% GC
Chemicals crystals or
powder
White to Light
Tokyo Chemical GC, Nonaqueous yellow to Light
D1484 >98.0% o
Industry (TCI) Titration orange powder
to crystal
Biosynth FD22196 Not Specified Not Specified Not Specified
Off-white to
Chem-Impex 01735 > 98.5% GC beige or brown
powder
GTI Laboratory FSC10272078- - -
. 99.8% Not Specified Not Specified
Supplies 25GM
) -~ - Low Melting
MyBioSource MBS6086530 Not Specified Not Specified

Light Grey Solid

Table 2: Physicochemical Properties of 3,5-Dimethoxyaniline
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Property Value Reference
CAS Number 10272-07-8 [31[4]
Molecular Formula CsH11NO2 [31[4]
Molecular Weight 153.18 g/mol [31[4]
Melting Point 52-59 °C [415]
Boiling Point 178 °C at 20 mmHg [4]

Flash Point 135 °C (275 °F) - closed cup [3114]

N Soluble in DMSO and
Solubility ) [6]
Methanol. Insoluble in water.

White to beige or brownish
Appearance [5]
powder or needles.

Experimental Protocols

3,5-Dimethoxyaniline is a versatile building block in organic synthesis, particularly for the
development of bioactive molecules.[7][8] Below are detailed experimental protocols for the
synthesis of representative compounds.

Synthesis of N-(3,5-dimethoxyphenyl)acridin-9-amine
(Anticancer Agent)

This protocol describes the synthesis of a novel anticancer compound using 3,5-
Dimethoxyaniline.[9]

Methodology:

e Reaction Setup: In a round-bottom flask, dissolve 3,5-dimethoxyaniline (0.7 g, 4.7 mmol)
and potassium carbonate (0.7 g, 4.7 mmol) in absolute ethanol (approximately 20.0 ml).

e Stirring: Stir the mixture for 45 minutes at room temperature.
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» Addition of Reactants: To the stirred mixture, add 9-chloroacridine (0.5 g, 2.3 mmol) and
potassium iodide (0.1 g, 0.6 mmol).

o Reflux: Reflux the reaction mixture for a specified period, monitoring the reaction progress by
thin-layer chromatography (TLC).

o Work-up: After completion of the reaction, cool the mixture and pour it into ice-cold water.

 Purification: Collect the resulting precipitate by filtration, wash with water, and recrystallize
from methanol to yield the purified N-(3,5-dimethoxyphenyl)acridin-9-amine.

Synthesis of Schiff Bases (Antioxidant Agents)

This protocol outlines the synthesis of Schiff base derivatives of 3,5-Dimethoxyaniline, which
have demonstrated antioxidant activity.[10]

Methodology:

e Reactant Mixture: In a suitable solvent (e.g., ethanol), mix equimolar amounts of 3,5-
Dimethoxyaniline and a substituted aromatic aldehyde.

o Catalyst Addition: Add a catalytic amount of glacial acetic acid to the mixture.

e Reaction Condition: Stir the reaction mixture at room temperature or under reflux, with
progress monitored by TLC.

« |solation: Upon completion, the Schiff base product may precipitate out of the solution. If not,
the solvent can be removed under reduced pressure.

« Purification: The crude product can be purified by recrystallization from an appropriate
solvent, such as methanol, to yield the pure Schiff base.

Signaling Pathway and Mechanism of Action

Derivatives of 3,5-Dimethoxyaniline have been shown to interact with specific cellular
signaling pathways. For instance, stilbene derivatives incorporating the 3,5-dimethoxyphenyl
moiety can modulate the Keap1-Nrf2 pathway, a critical regulator of cellular antioxidant
responses.
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The NQO1-inducing activity of 3,5-dimethoxy-trans-stilbene is linked to the nuclear factor E2-
related factor 2 (Nrf2) pathway.[11] Under normal conditions, Nrf2 is kept in the cytoplasm by
its inhibitor, Keapl, which facilitates its degradation. Electrophilic compounds, such as certain
derivatives of 3,5-Dimethoxyaniline, can react with Keapl, leading to the release and nuclear
translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in
the promoter region of target genes, inducing the expression of antioxidant and detoxifying
enzymes like NQOL1.
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Caption: Nrf2 signaling pathway activated by 3,5-Dimethoxyaniline derivatives.

Safety and Handling

3,5-Dimethoxyaniline is harmful if swallowed and causes skin and serious eye irritation. It may
also cause respiratory irritation.[4][12] Appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat, should be worn when handling this chemical.
[3] Work should be conducted in a well-ventilated area or under a fume hood.[3] Store the
compound in a cool, dry place away from light and moisture.[3] Refer to the supplier's Safety
Data Sheet (SDS) for complete safety information.[3][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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